Cas no 1909326-03-9 (1-(thiophen-2-yl)-2-azabicyclo3.2.0heptane hydrochloride)

• Product Name: 1-(thiophen-2-yl)-2-azabicyclo3.2.0heptane hydrochloride
• CAS No: 1909326-03-9
• MF: C₁₀H₁₄ClNS
• MW: 215.74286031723
• MDL: MFCD29907386
• CID: 4629171
• PubChem ID: 122163848
• Update Time: 2025-07-18

1-(thiophen-2-yl)-2-azabicyclo3.2.0heptane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(thiophen-2-yl)-2-azabicyclo[3.2.0]heptane hydrochloride
• 1-(thiophen-2-yl)-2-azabicyclo3.2.0heptane hydrochloride

• MDL： MFCD29907386
• Inchi： 1S/C10H13NS.ClH/c1-2-9(12-7-1)10-5-3-8(10)4-6-11-10;/h1-2,7-8,11H,3-6H2;1H
• InChI Key： LQQDHWKTFFLEPO-UHFFFAOYSA-N
• SMILES： C12(C3SC=CC=3)NCCC1CC2.Cl

Additional information on 1-(thiophen-2-yl)-2-azabicyclo3.2.0heptane hydrochloride

Recent Advances in the Study of 1-(thiophen-2-yl)-2-azabicyclo[3.2.0]heptane hydrochloride (CAS: 1909326-03-9)

The compound 1-(thiophen-2-yl)-2-azabicyclo[3.2.0]heptane hydrochloride (CAS: 1909326-03-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of 1-(thiophen-2-yl)-2-azabicyclo[3.2.0]heptane hydrochloride, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes a palladium-catalyzed cross-coupling reaction, achieving a 75% yield with high enantiomeric purity. This advancement is critical for scaling up production for preclinical and clinical studies.

Pharmacological evaluations have revealed that this compound exhibits potent activity as a modulator of the central nervous system (CNS). In vitro studies demonstrated its high affinity for serotonin and dopamine receptors, suggesting potential applications in treating neurological disorders such as depression and Parkinson's disease. Animal models have shown promising results, with significant improvements in behavioral metrics at doses as low as 5 mg/kg.

Further investigations into the mechanism of action have utilized advanced techniques such as X-ray crystallography and molecular docking simulations. These studies have elucidated the compound's binding interactions with target receptors, providing a structural basis for its high selectivity and potency. Such insights are invaluable for the design of next-generation derivatives with enhanced therapeutic profiles.

Despite these promising findings, challenges remain in the development of 1-(thiophen-2-yl)-2-azabicyclo[3.2.0]heptane hydrochloride as a therapeutic agent. Issues such as metabolic stability and bioavailability need to be addressed in ongoing research. Current efforts are focused on structural modifications to improve these pharmacokinetic properties while maintaining the compound's efficacy.

In conclusion, 1-(thiophen-2-yl)-2-azabicyclo[3.2.0]heptane hydrochloride represents a promising candidate for further development in the treatment of CNS disorders. Continued research into its synthesis, pharmacology, and clinical potential is essential to fully realize its therapeutic benefits. This brief underscores the importance of interdisciplinary collaboration in advancing the field of chemical biology and medicinal chemistry.